(6-Nitroquinolin-2-yl)methyl acetate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(6-Nitroquinolin-2-yl)methyl acetate is a nitro-substituted quinoline derivative functionalized with an acetate ester group at the 2-position. This compound serves as a precursor in photocatalytic reduction reactions to synthesize aminoquinoline derivatives, such as 8-amino-2-methylquinolin-6-yl acetate (2n), with applications in medicinal chemistry and materials science . Its synthesis typically involves nitroaromatic intermediates, and its reactivity is influenced by the electron-withdrawing nitro group and the ester moiety.
Properties
IUPAC Name |
(6-nitroquinolin-2-yl)methyl acetate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O4/c1-8(15)18-7-10-3-2-9-6-11(14(16)17)4-5-12(9)13-10/h2-6H,7H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVQDZHFHTFVSNY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1=NC2=C(C=C1)C=C(C=C2)[N+](=O)[O-] | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.22 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogs: Nitroquinoline Derivatives
Table 1: Key Structural Analogs and Their Properties
Key Findings :
- Reactivity: (6-Nitroquinolin-2-yl)methyl acetate undergoes visible-light-mediated reduction using Ru(bpy)₃Cl₂ and ascorbic acid, achieving high yields (~90%) for amine products . In contrast, nitroquinoxaline derivatives (e.g., compound 1 in ) require Pd-C/hydrazine for nitro-to-amine conversion, which may involve harsher conditions .
- Functionalization: The acetate group enhances solubility in organic solvents (e.g., DCM), facilitating purification via flash chromatography , whereas diphenylquinoxaline derivatives lack such polar groups, impacting their solubility profiles .
Functional Group Analogs: Acetate Esters
Key Findings :
- Stability: The nitro group in (6-nitroquinolin-2-yl)methyl acetate reduces volatility compared to methyl acetate, making it less suitable for high-evaporation-rate applications .
Key Findings :
- Catalytic Efficiency : Ru-based photocatalysis offers milder conditions (room temperature, visible light) compared to traditional Pd-C/hydrazine methods, which may require elevated temperatures .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
